Cas no 919477-05-7 (Carbamothioic acid, N,N-dimethyl-, O-(2-hydroxyethenyl) ester)

• Product Name: Carbamothioic acid, N,N-dimethyl-, O-(2-hydroxyethenyl) ester
• CAS No: 919477-05-7
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• CID: 763049
• PubChem ID: 71425092
• Update Time: 2025-04-19

Carbamothioic acid, N,N-dimethyl-, O-(2-hydroxyethenyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, N,N-dimethyl-, O-(2-hydroxyethenyl) ester
• O-(2-hydroxyethenyl) N,N-dimethylcarbamothioate
• O-(2-Hydroxyethenyl) dimethylcarbamothioate
• 919477-05-7
• DTXSID30843881

• Inchi： 1S/C5H9NO2S/c1-6(2)5(9)8-4-3-7/h3-4,7H,1-2H3
• InChI Key： WZMOWJQPHKQIPG-UHFFFAOYSA-N
• SMILES： S=C(N(C)C)OC=CO

Computed Properties

• Exact Mass: 147.03539970g/mol
• Monoisotopic Mass: 147.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8Ų